2-(5-((4-Fluorophenoxy)methyl)-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride

• IUPAC Name: 2-[5-[(4-fluorophenoxy)methyl]-1,2,4-oxadiazol-3-yl]ethanamine;hydrochloride
• InChI: InChI=1S/C11H12FN3O2.ClH/c12-8-1-3-9(4-2-8)16-7-11-14-10(5-6-13)15-17-11;/h1-4H,5-7,13H2;1H
• InChI Key: CMHXQOSRQFCWPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC2=NC(=NO2)CCN)F.Cl
• Molecular Formula: C11H13ClFN3O2
• Molecular Weight: 273.69 g/mol

Description

2-(5-((4-Fluorophenoxy)methyl)-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride is a chemical compound with potential applications in scientific research. This compound is known for its unique chemical structure, which makes it an ideal candidate for use in various research studies.

Scientific Research Applications

Occurrence and Behavior in Aquatic Environments

One study reviews the occurrence, fate, and behavior of parabens in aquatic environments. Parabens, like the compound of interest, contain phenolic groups that can undergo reactions leading to environmental persistence. This study emphasizes the need for further research on the environmental impact of synthetic compounds (Haman et al., 2015).

Fluorescent Chemosensors

Another research area involves the development of fluorescent chemosensors based on 4-methyl-2,6-diformylphenol (DFP), highlighting the utility of structurally complex compounds in detecting various analytes. The versatility of DFP derivatives in sensing applications may reflect the potential research directions for similarly structured compounds like the one (Roy, 2021).

Sorption and Environmental Interaction

Research on the sorption of phenoxy herbicides provides insights into how compounds with phenolic and ether groups interact with soil and organic matter. Understanding these interactions is crucial for assessing the environmental fate of synthetic compounds, suggesting potential research applications of the compound of interest in environmental sciences (Werner et al., 2012).

Antimicrobial Properties and Environmental Persistence

Studies on triclosan and its by-products discuss the antimicrobial properties and environmental persistence of chlorinated compounds. This research underscores the importance of evaluating synthetic compounds for potential antimicrobial applications and environmental impact (Bedoux et al., 2012).

Synthesis and Applications of 1,2,4-Oxadiazoles

Finally, a review on the synthesis of 1,2,4-oxadiazoles, including methods and applications, provides a comprehensive overview of the chemical strategies employed to create derivatives with potential pharmaceutical and industrial applications. This review can serve as a foundation for research into the synthesis and applications of the specific compound (Kayukova, 2005).